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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638

3,5-Difluoro-2-nitrophenol: A Technical Safety
Profile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information for 3,5-Difluoro-
2-nitrophenol (CAS No. 151414-46-9). A complete, official Material Safety Data Sheet (MSDS)
or Safety Data Sheet (SDS) with comprehensive quantitative data was not available at the time
of writing. The information herein is compiled from various chemical supplier databases and
should be used for guidance only. All laboratory work should be conducted under the
supervision of a qualified professional and in accordance with all applicable safety regulations.

Chemical Identification

This section provides the basic identifiers for 3,5-Difluoro-2-nitrophenol.
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Identifier Value

Chemical Name 3,5-Difluoro-2-nitrophenol
CAS Number 151414-46-9[1]
Molecular Formula CeH3F2NO3[1]

Molecular Weight 175.09 g/mol [1]
Synonyms Not available

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of 3,5-Difluoro-2-
nitrophenol are limited. The following table includes available data and computed estimates.

Property Value Source

Physical State Solid Ambeed (via Sigma-Aldrich)
Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Vapor Pressure Data not available

LogP (octanol/water) 1.5786 (Computed) ChemScene

Topological Polar Surface Area

63.37 A2 (Computed) ChemScene
(TPSA)

Hazard Identification and Classification

3,5-Difluoro-2-nitrophenol is classified as a hazardous substance. The GHS classification is
based on information from chemical suppliers.
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
Acute Toxicity, Oral H302: Harmful if
GHSO07 Danger
(Category 4) swallowed.
Skin
) o H315: Causes skin
Corrosion/Irritation GHSO05, GHSO07 o
irritation.
(Category 2)
Skin Sensitization H317: May cause an
GHSO07 7 _
(Category 1) allergic skin reaction.
Serious Eye

I H318: Causes serious
Damage/Eye Irritation GHSO05

eye damage.
(Category 1)

Hazardous to the )
) ) H410: Very toxic to
Aquatic Environment, o )
GHSO09 aquatic life with long
Long-Term Hazard _
lasting effects.
(Category 1)

Source: ChemScene, Ambeed (via Sigma-Aldrich)

Toxicological Information

Specific toxicological data, such as LD50 and LC50 values, for 3,5-Difluoro-2-nitrophenol are
not publicly available. The hazard classification suggests that the substance is harmful if
ingested and can cause severe damage to the skin and eyes. As with other nitrophenaols, it
should be handled with extreme care, assuming high toxicity.

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessment of 3,5-
Difluoro-2-nitrophenol are not available in the public domain. The following diagram illustrates
a generalized workflow for chemical safety assessment.
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Generalized Chemical Safety Assessment Workflow
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Safe Handling and Emergency Response for Hazardous Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127638#3-5-difluoro-2-nitrophenol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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